Cas no 6986-51-2 (Propane,1-(1-ethoxyethoxy)-2-methyl-)

• Product Name: Propane,1-(1-ethoxyethoxy)-2-methyl-
• CAS No: 6986-51-2
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 525731
• Update Time: 2025-10-06

Propane,1-(1-ethoxyethoxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propane,1-(1-ethoxyethoxy)-2-methyl-
• 1-(1-ethoxyethoxy)-2-methylpropane
• Acetaldehyde, ethyl 2-methylpropyl acetal

• Inchi： 1S/C8H18O2/c1-5-9-8(4)10-6-7(2)3/h7-8H,5-6H2,1-4H3
• InChI Key： YEKSEJHZJGHKBN-UHFFFAOYSA-N
• SMILES： CCOC(OCC(C)C)C

Computed Properties

• Exact Mass: 146.13074

Experimental Properties

• PSA: 18.46
• FEMA: 4528 | ACETALDEHYDE ETHYL ISOBUTYL ACETAL

Propane,1-(1-ethoxyethoxy)-2-methyl- Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on Propane,1-(1-ethoxyethoxy)-2-methyl-

Propane, 1-(1-ethoxyethoxy)-2-methyl-: A Comprehensive Overview

The compound Propane, 1-(1-ethoxyethoxy)-2-methyl-, also known by its CAS registry number 6986-51-2, is a unique organic compound that has garnered significant attention in the field of biopharmaceuticals. This molecule belongs to the class of ethers and is characterized by its complex structure, which includes an ethoxyethoxy group attached to a propane backbone with a methyl substituent. Its intricate structure makes it a subject of interest for researchers exploring drug delivery systems, molecular biology, and therapeutic applications.

Recent studies have highlighted the potential of Propane, 1-(1-ethoxyethoxy)-2-methyl- in various biomedical applications. One of the most promising areas of research is its role as a building block for sophisticated drug molecules. The compound's structure allows for easy functionalization, making it an ideal candidate for use in targeted drug delivery. Researchers have also explored its stability and bioavailability, which are critical factors in determining its suitability for pharmacological applications.

In the realm of cancer research, this compound has shown potential as a radiosensitizer. Preclinical studies indicate that Propane, 1-(1-ethoxyethoxy)-2-methyl- can enhance the effectiveness of radiation therapy by increasing the sensitivity of cancer cells to ionizing radiation. This discovery underscores its importance in oncology and opens new avenues for its use in combination therapies.

The compound's versatility extends to its application in diagnostics. Its unique structure allows it to act as a contrast agent in imaging techniques such as magnetic resonance imaging (MRI). This property has been leveraged to develop novel diagnostic tools that improve the accuracy of disease detection, particularly in conditions like neurodegenerative disorders.

Another area of exploration is its role in inflammation and immune modulation. Studies have demonstrated that Propane, 1-(1-ethoxyethoxy)-2-methyl- can inhibit key inflammatory pathways, making it a potential candidate for the treatment of autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Propane, 1-(1-ethoxyethoxy)-2-methyl- has been optimized to ensure high yields and purity. Modern chemical techniques have enabled the efficient production of this compound, making it accessible for both research and commercial applications. Its scalable production process is a testament to its potential as a commercially viable pharmaceutical agent.

Looking ahead, researchers are exploring the compound's potential in novel drug formulations. Its ability to form stable complexes with hydrophobic drugs makes it an excellent candidate for use in nanomedicine. This property is particularly valuable in the development of liposomal drug delivery systems, which offer improved pharmacokinetics and reduced toxicity.

In conclusion, Propane, 1-(1-ethoxyethoxy)-2-methyl- stands at the forefront of innovative research in the biomedical sciences. Its unique structure, coupled with its diverse range of applications, positions it as a key player in the development of next-generation therapies and diagnostic tools. As our understanding of this compound deepens, so too does its potential to revolutionize the field of biopharmaceuticals.